p-Toluenesulfonyloxyandrost-4-ene-3,17-dione-19-d2
p-Toluenesulfonyloxyandrost-4-ene-3,17-dione-19-d2
Brand Name:
Vulcanchem
CAS No.:
71995-65-8
VCID:
VC0023373
InChI:
InChI=1S/C26H32O5S/c1-17-3-6-20(7-4-17)32(29,30)31-16-26-14-11-19(27)15-18(26)5-8-21-22-9-10-24(28)25(22,2)13-12-23(21)26/h3-4,6-7,15,21-23H,5,8-14,16H2,1-2H3/t21-,22?,23?,25-,26+/m0/s1/i16D2
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC23CCC(=O)C=C2CCC4C3CCC5(C4CCC5=O)C
Molecular Formula:
C₂₆H₃₀D₂O₅S
Molecular Weight:
458.61
p-Toluenesulfonyloxyandrost-4-ene-3,17-dione-19-d2
CAS No.: 71995-65-8
Reference Standards
VCID: VC0023373
Molecular Formula: C₂₆H₃₀D₂O₅S
Molecular Weight: 458.61
CAS No. | 71995-65-8 |
---|---|
Product Name | p-Toluenesulfonyloxyandrost-4-ene-3,17-dione-19-d2 |
Molecular Formula | C₂₆H₃₀D₂O₅S |
Molecular Weight | 458.61 |
IUPAC Name | [dideuterio-[(8R,10S,13S)-13-methyl-3,17-dioxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-10-yl]methyl] 4-methylbenzenesulfonate |
Standard InChI | InChI=1S/C26H32O5S/c1-17-3-6-20(7-4-17)32(29,30)31-16-26-14-11-19(27)15-18(26)5-8-21-22-9-10-24(28)25(22,2)13-12-23(21)26/h3-4,6-7,15,21-23H,5,8-14,16H2,1-2H3/t21-,22?,23?,25-,26+/m0/s1/i16D2 |
SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC23CCC(=O)C=C2CCC4C3CCC5(C4CCC5=O)C |
Synonyms | 19-[[(4-Methylphenyl)sulfonyl]oxy]-androst-4-ene-3,17-dione-19,19-d2;_x000B_19-Hydroxy-androst-4-ene-3,17-dione p-Toluenesulfonate; |
PubChem Compound | 46783107 |
Last Modified | Nov 11 2021 |
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